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Compound of Interest

Compound Name: O-Desmethyl midostaurin-13C6

Cat. No.: B15603105 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals utilizing O-Desmethyl midostaurin-¹³C₆. It provides an in-depth

overview of available suppliers, compound purity, relevant experimental protocols, and the

associated signaling pathways.

O-Desmethyl Midostaurin-¹³C₆: An Overview
O-Desmethyl midostaurin-¹³C₆ is the stable isotope-labeled form of O-Desmethyl midostaurin, a

major metabolite of Midostaurin. Midostaurin is a multi-kinase inhibitor approved for the

treatment of acute myeloid leukemia (AML) and advanced systemic mastocytosis. The labeled

compound is an essential tool in pharmacokinetic and metabolic studies, often used as an

internal standard for quantitative analysis by mass spectrometry.

Supplier and Purity Analysis
The selection of a high-purity standard is critical for accurate and reproducible experimental

results. Below is a summary of commercially available O-Desmethyl midostaurin-¹³C₆ and the

purity specifications provided by various suppliers. It is recommended to request a lot-specific

Certificate of Analysis (CoA) for detailed purity information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15603105?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Stated Purity Method of Analysis Notes

CymitQuimica Min. 95%[1] Not specified -

LGC Standards
>95% (for non-

labeled)[2][3]
HPLC[2][3]

Purity for the ¹³C₆-

labeled version should

be confirmed via CoA.

Cleanchem >90%[4]
Chromatographic

Purity[4]

As per available

Certificate of Analysis.

SynZeal
High-quality, CoA

provided[5]

Analytical data

provided with CoA[5]

Specific purity not

listed on the website.

Pharmaffiliates
Highly pure, CoA

provided[6]
-

Specific purity not

listed on the website.

Simson Pharma
High quality, CoA

provided[7]
-

Custom synthesis

available.

Experimental Protocols
While a specific synthesis protocol for O-Desmethyl midostaurin-¹³C₆ is not publicly available,

established analytical methods for Midostaurin and its metabolites can be adapted for its use

and analysis.

Quantification of Midostaurin in Biological Matrices
using LC-MS/MS
This method is applicable for pharmacokinetic studies where O-Desmethyl midostaurin-¹³C₆ is

used as an internal standard.

Sample Preparation:

Spike plasma or serum samples with a known concentration of O-Desmethyl midostaurin-

¹³C₆.

Perform protein precipitation by adding acetonitrile.
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Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant for analysis.

LC-MS/MS Conditions (Adapted from literature):

Column: A reverse-phase C18 column (e.g., Inertsil ODS-3V, 250 x 4.6 mm, 5 µm).

Mobile Phase: A gradient of ammonium formate buffer and acetonitrile.

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

Detection: Tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

Monitor specific parent-daughter ion transitions for both Midostaurin and O-Desmethyl

midostaurin-¹³C₆.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
This protocol can be used to verify the purity of the supplied O-Desmethyl midostaurin-¹³C₆.

Chromatographic Conditions (Adapted from literature):

Column: YMC Trait C18 ExRS column (150 × 4.6 mm, 3 μm).

Mobile Phase A: 10 mM phosphate buffer (pH 3.0).

Mobile Phase B: 90% acetonitrile and 10% water.

Gradient: A linear gradient program.

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

UV Detection: 290 nm.
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Visualization of Pathways and Workflows
Midostaurin Signaling Pathway
Midostaurin is a broad-spectrum kinase inhibitor. Its primary targets include FLT3, KIT,

VEGFR2, and PDGFR. Inhibition of these kinases disrupts downstream signaling cascades

crucial for cell proliferation and survival.
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Midostaurin's inhibitory action on key signaling pathways.

Experimental Workflow: from Compound Sourcing to
Data Analysis
The following diagram illustrates a typical workflow for experiments involving O-Desmethyl

midostaurin-¹³C₆.
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Procurement & QC
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A generalized workflow for utilizing O-Desmethyl midostaurin-¹³C₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

